[(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol

• IUPAC Name: [(2R,5S)-1-[(3-chlorophenyl)methyl]-5-methylpiperazin-2-yl]methanol
• InChI: InChI=1S/C13H19ClN2O/c1-10-7-16(13(9-17)6-15-10)8-11-3-2-4-12(14)5-11/h2-5,10,13,15,17H,6-9H2,1H3/t10-,13+/m0/s1
• InChI Key: HWLQHMHFYPQFJO-GXFFZTMASA-N
• Canonical SMILES: CC1CN(C(CN1)CO)CC2=CC(=CC=C2)Cl
• Isomeric SMILES: C[C@H]1CN([C@H](CN1)CO)CC2=CC(=CC=C2)Cl
• Molecular Formula: C13H19ClN2O
• Molecular Weight: 254.75 g/mol
• CAS No.: 2140851-05-2

Description

[(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol is a chiral piperazine derivative featuring a hydroxymethyl group at the 2-position, a methyl group at the 5-position, and a 3-chlorobenzyl substituent on the nitrogen atom. This compound’s stereochemistry (2R,5S) is critical for its molecular interactions, particularly in receptor binding applications.

Biological Activity

[(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol is a piperazine derivative that has garnered attention for its potential biological activities. This compound is characterized by its unique structural features, which influence its interactions with biological systems. This article reviews the compound's biological activity, synthesis methods, and relevant research findings.

Chemical Structure and Properties

The molecular formula of [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol is $C_{12}H_{16}ClN_2O$, with a molecular weight of 240.72 g/mol. The compound features a piperazine ring substituted with a chlorobenzyl group and a hydroxymethyl group, which are critical for its biological activity.

The biological activity of [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol is primarily attributed to its ability to interact with various molecular targets, including receptors and enzymes. The mechanism of action typically involves:

• Receptor Binding : The compound may act as an antagonist or agonist at specific receptor sites, influencing signaling pathways.
• Enzyme Inhibition : It can inhibit key enzymes involved in metabolic processes, leading to altered cellular functions.

Pharmacological Effects

Research indicates that [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol exhibits several pharmacological effects:

• Antimicrobial Activity : Studies have shown that the compound possesses antimicrobial properties against various bacterial strains.
• CNS Activity : Its interaction with neurotransmitter systems suggests potential applications in treating neurological disorders.
• Antiparasitic Potential : Preliminary studies indicate efficacy against certain parasites, making it a candidate for further exploration in tropical medicine.

In Vitro Studies

In vitro studies have demonstrated the compound's effectiveness against specific pathogens. For example:

• A study conducted by researchers at PubMed Central reported that derivatives of piperazine compounds, including [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol, exhibited significant inhibition against Trypanosoma brucei, the causative agent of sleeping sickness. The structure-activity relationship (SAR) highlighted the importance of the chlorobenzyl substitution for enhancing potency.

Synthesis Methods

The synthesis of [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol typically involves:

• Starting Materials : Piperazine derivatives and chlorobenzyl halides serve as key starting materials.
• Reaction Conditions : The synthesis is performed under controlled conditions using solvents such as dichloromethane and bases like triethylamine.
• Purification : Techniques like column chromatography are employed to purify the final product.

Comparative Analysis

To provide context for the biological activity of [(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol, a comparison with similar compounds is useful:

Compound Name	Biological Activity	Reference
[(2R,5S)-1-(3-Chlorobenzyl)-5-methylpiperazinyl]methanol	Antimicrobial, CNS effects
(1-(2-Fluorobenzyl)piperidin-4-yl)methanol	Antidepressant-like effects
(1-(4-Methylbenzyl)piperidin-4-yl)methanol	Analgesic properties

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Analogs

a. ((2S,5S)-5-Methylpiperazin-2-yl)methanol

• Structure : Lacks the 3-chlorobenzyl group but retains the hydroxymethyl and methyl substituents on the piperazine ring.
• Molecular Formula : C₆H₁₄N₂O vs. C₁₂H₁₇ClN₂O (target compound).
• Key Differences :
  • Absence of the 3-chlorobenzyl group reduces lipophilicity and molecular weight (130.19 g/mol vs. 240.73 g/mol for the target).
  • Stereochemistry: The (2S,5S) configuration may lead to divergent receptor-binding profiles compared to the (2R,5S) isomer .

b. 1-(1-(3-Chlorobenzyl)-1H-pyrrolo[3,2-c]quinolin-4-yl)-N,N-dimethylpyrrolidin-3-amine hydrochloride (Compound 13)

• Structure: Shares the 3-chlorobenzyl substituent but incorporates a pyrroloquinoline core instead of piperazine.
• Molecular Weight : 441.40 g/mol (vs. 240.73 g/mol for the target).
• The hydrochloride salt form improves solubility compared to the free base of the target compound .

Substituent-Driven Comparisons

a. Chlorobenzyl Variations

• 3-Chlorobenzyl vs. 4-Chlorobenzyl : describes a pyrazole-indole derivative with a 4-chlorobenzoyl group (Compound 11b). The para-chloro substitution may enhance metabolic stability compared to meta-substituted analogs like the target compound, though direct comparisons are unavailable .

b. Hydroxymethyl vs. Carboxylate Esters

• highlights thiophene derivatives with carboxylate esters (e.g., compound 7b). Replacing the hydroxymethyl group with ester functionalities increases hydrophobicity but may reduce CNS penetration due to higher molecular weight .

Physicochemical and Analytical Data

Property	Target Compound	((2S,5S)-5-Methylpiperazin-2-yl)methanol	Compound 13
Molecular Formula	C₁₂H₁₇ClN₂O	C₆H₁₄N₂O	C₂₄H₂₆Cl₂N₄
Molar Mass (g/mol)	240.73	130.19	441.40
Key Substituents	3-Chlorobenzyl	None	3-Chlorobenzyl
Melting Point (°C)	Not reported	Not reported	165–166

Research Findings and Implications

• Stereochemical Sensitivity : The (2R,5S) configuration of the target compound likely optimizes interactions with chiral binding pockets in receptors, as seen in related CNS-active piperazines .
• 3-Chlorobenzyl Role : This substituent may enhance affinity for serotonin or dopamine receptors, as observed in structurally distinct analogs like Compound 13, which exhibits 5-HT6R/5-HT3R antagonism .
• Synthetic Challenges : Piperazine derivatives require precise stereochemical control during synthesis, which impacts scalability and purity .

Preparation Methods

Formation of the Piperazine Core with Stereochemistry Control

The stereoselective synthesis of the piperazine ring often begins with chiral precursors or chiral resolution techniques to ensure the (2R,5S) configuration. Common approaches include:

• Starting from chiral amino alcohols or amino acids that can be cyclized into the piperazine ring.
• Use of chiral catalysts or auxiliaries to induce stereoselectivity during ring formation.

Installation of the Hydroxymethyl Group

The hydroxymethyl group on the piperazine ring can be introduced via:

• Reduction of a corresponding aldehyde or ester precursor : Using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).
• Direct substitution reactions : Hydroxymethylation via formaldehyde or related reagents under controlled conditions.

Protection of other functional groups may be necessary during this step to avoid side reactions.

Protection and Deprotection Strategies

To achieve selective functionalization, protecting groups such as acetonides or tosylates are employed:

• Acetonide Formation: Protecting diols or hydroxyl groups as acetonides using 2,2-dimethoxypropane and p-toluenesulfonic acid in THF at room temperature for several hours, yielding high purity intermediates (up to 99% yield).
• Tosylation: Conversion of hydroxyl groups to tosylates using tosyl chloride and bases like triethylamine or DABCO in dichloromethane at low temperatures (0°C to room temperature) for 15 minutes to 1 hour, with yields ranging from 68% to 97%.
• Deprotection: Removal of protecting groups under acidic or basic conditions to regenerate free hydroxyl groups.

Purification and Characterization

Purification methods include:

• Silica gel column chromatography using mixtures of dichloromethane and methanol or ethyl acetate and hexanes.
• Washing with aqueous solutions such as sodium bicarbonate, hydrochloric acid, and brine to remove impurities.
• Drying over sodium sulfate and concentration under reduced pressure.

Characterization techniques:

• NMR Spectroscopy: ^1H NMR data confirming the chemical shifts and coupling constants consistent with the expected structure.
• LC-MS: Mass spectrometry confirming molecular ion peaks corresponding to the target compound.
• TLC: Monitoring reaction progress and purity.

Summary Table of Key Preparation Steps

Step No.	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Piperazine ring formation	Chiral precursors or catalysts	Variable	Ensures (2R,5S) stereochemistry
2	N-Alkylation	NaH, 3-chlorobenzyl bromide, DMF, 0–25°C	~95	High yield, mild conditions
3	Hydroxymethyl introduction	Reduction or substitution methods	Variable	Requires protection of other groups
4	Protection (acetonide)	2,2-dimethoxypropane, p-toluenesulfonic acid, THF, rt, 4h	99	Protects diol groups
5	Tosylation	Tosyl chloride, triethylamine/DABCO, DCM, 0–20°C, 15–60 min	68–97	Activates hydroxyl for substitution
6	Purification	Silica gel chromatography, aqueous washes	—	Ensures product purity

Research Findings and Analysis

• The use of strong bases like sodium hydride in aprotic solvents facilitates efficient alkylation of the piperazine nitrogen with 3-chlorobenzyl halides, preserving stereochemistry.
• Protection of hydroxyl groups as acetonides significantly improves the stability of intermediates during multi-step synthesis.
• Tosylation is a reliable method to activate hydroxyl groups for further substitution or displacement reactions.
• Reaction temperatures ranging from -78°C to room temperature are critical to control reaction rates and stereochemical outcomes.
• Purification protocols involving silica gel chromatography and aqueous washes yield high-purity compounds suitable for further applications.